5-Azoniaspiro[4.4]nonane Bis(trifluoromethanesulfonyl)imide

• IUPAC Name: 5-azoniaspiro[4.4]nonane;bis(trifluoromethylsulfonyl)azanide
• InChI: InChI=1S/C8H16N.C2F6NO4S2/c1-2-6-9(5-1)7-3-4-8-9;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h1-8H2;/q+1;-1
• InChI Key: JAVADOYKHZRSMO-UHFFFAOYSA-N
• Canonical SMILES: C1CC[N+]2(C1)CCCC2.C(F)(F)(F)S(=O)(=O)[N-]S(=O)(=O)C(F)(F)F
• Molecular Formula: C10H16F6N2O4S2
• Molecular Weight: 406.4 g/mol
• CAS RN: 706759-44-6

Description

5-Azoniaspiro[4.4]nonane Bis(trifluoromethanesulfonyl)imide is a useful research compound. Its molecular formula is C10H16F6N2O4S2 and its molecular weight is 406.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Peptide Sequencing and Quantification : This compound enhances peptide sequencing and quantification by liquid chromatography-electrospray ionization tandem mass spectrometry (LC-ESI-MS/MS), especially beneficial for low abundance peptides (Setner et al., 2017).

• Solar Cell Improvements : It plays a role in the improvement of perovskite solar cells by enhancing long-term conductivity, aiding in interfacial modification, inhibiting ion migration, and preventing deliquescence (Rong et al., 2022).

• Lithium Metal Batteries : A binary ionic liquid electrolyte composed of this compound is used in lithium metal–LiFePO4 batteries, offering advantageous properties for battery applications (Lane et al., 2010).

• Catalysis in Organic Synthesis : As a strong Brønsted acid, it catalyzes the hetero-Michael addition of carbamates, alcohols, and thiols to alpha,beta-unsaturated ketones and alkylidene malonates (Wabnitz & Spencer, 2003).

• Molecular Structure Studies : The molecular structure of 5-azonia-spiro[4.4]nonane in various solutions has been studied, providing insight into its conformations in different environments (Sukizaki et al., 2007).

• Ion Exchange Membranes : Spirocyclic quaternary ammonium cations, including this compound, exhibit higher alkaline stability, making them suitable for alkaline-stable anion exchange membranes (Gu et al., 2016).

• Force Field Modeling in Ionic Liquids : In the field of computational chemistry, it helps in validating a more consistent re-parameterization of force fields for molecular dynamics simulations (Gouveia et al., 2017).

• Supercapacitors and Batteries : This compound shows potential in various types of batteries and supercapacitors, contributing to improved stability, performance, and high voltage operation (Pohlmann et al., 2015; McFarlane et al., 2000).